Cas no 1361485-96-2 (3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361485-96-2
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4967942
• Update Time: 2025-09-18

3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl4NO/c13-8-3-7(4-17-11(8)5-18)6-1-9(14)12(16)10(15)2-6/h1-4,18H,5H2
• InChI Key： YQENCDYIXHIGNO-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol

3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361485-96-2): A Comprehensive Overview

3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361485-96-2) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique pyridine and trichlorophenyl moieties, offers a versatile scaffold for designing molecules with potential biological activity. Its molecular structure, featuring a chlorinated aromatic ring and a hydroxymethyl group, makes it a valuable intermediate in the synthesis of more complex derivatives.

In recent years, the demand for halogenated pyridine derivatives like 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for antimicrobial agents and pesticides, given the known efficacy of halogenated compounds in these domains. The compound’s CAS No. 1361485-96-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in scientific literature.

One of the key long-tail keywords associated with this compound is "synthesis of 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol", highlighting the interest in its preparation methods. Another popular query is "applications of halogenated pyridines in medicine", which underscores the compound’s potential in therapeutic development. These search trends align with broader industry movements toward sustainable chemistry and green synthesis, as researchers seek eco-friendly routes to produce such intermediates.

The physicochemical properties of 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol also make it a subject of interest for computational chemistry studies. Its molecular weight, solubility, and reactivity are critical parameters for optimizing its use in various reactions. For instance, the hydroxymethyl group can undergo further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening for bioactive molecules.

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In conclusion, 3-Chloro-5-(3,4,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361485-96-2) represents a compelling case study in the intersection of chemical innovation and practical applications. Its structural features and functional groups open doors to numerous possibilities in medicinal chemistry, agrochemicals, and beyond. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow, making it a topic worthy of ongoing exploration.